Cas no 2228686-82-4 (tert-butyl N-2-amino-1-(3-acetamidophenyl)ethylcarbamate)
tert-butyl N-2-amino-1-(3-acetamidophenyl)ethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-amino-1-(3-acetamidophenyl)ethylcarbamate
- 2228686-82-4
- EN300-1902057
- tert-butyl N-[2-amino-1-(3-acetamidophenyl)ethyl]carbamate
-
- Inchi: 1S/C15H23N3O3/c1-10(19)17-12-7-5-6-11(8-12)13(9-16)18-14(20)21-15(2,3)4/h5-8,13H,9,16H2,1-4H3,(H,17,19)(H,18,20)
- InChI Key: KGEUHLOYHUIOJQ-UHFFFAOYSA-N
- SMILES: O(C(NC(CN)C1C=CC=C(C=1)NC(C)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 293.17394160g/mol
- Monoisotopic Mass: 293.17394160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 93.4Ų
tert-butyl N-2-amino-1-(3-acetamidophenyl)ethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1902057-0.05g |
tert-butyl N-[2-amino-1-(3-acetamidophenyl)ethyl]carbamate |
2228686-82-4 | 0.05g |
$983.0 | 2023-09-18 | ||
| Enamine | EN300-1902057-0.1g |
tert-butyl N-[2-amino-1-(3-acetamidophenyl)ethyl]carbamate |
2228686-82-4 | 0.1g |
$1031.0 | 2023-09-18 | ||
| Enamine | EN300-1902057-0.25g |
tert-butyl N-[2-amino-1-(3-acetamidophenyl)ethyl]carbamate |
2228686-82-4 | 0.25g |
$1078.0 | 2023-09-18 | ||
| Enamine | EN300-1902057-0.5g |
tert-butyl N-[2-amino-1-(3-acetamidophenyl)ethyl]carbamate |
2228686-82-4 | 0.5g |
$1124.0 | 2023-09-18 | ||
| Enamine | EN300-1902057-1.0g |
tert-butyl N-[2-amino-1-(3-acetamidophenyl)ethyl]carbamate |
2228686-82-4 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1902057-2.5g |
tert-butyl N-[2-amino-1-(3-acetamidophenyl)ethyl]carbamate |
2228686-82-4 | 2.5g |
$2295.0 | 2023-09-18 | ||
| Enamine | EN300-1902057-5.0g |
tert-butyl N-[2-amino-1-(3-acetamidophenyl)ethyl]carbamate |
2228686-82-4 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1902057-10.0g |
tert-butyl N-[2-amino-1-(3-acetamidophenyl)ethyl]carbamate |
2228686-82-4 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1902057-1g |
tert-butyl N-[2-amino-1-(3-acetamidophenyl)ethyl]carbamate |
2228686-82-4 | 1g |
$1172.0 | 2023-09-18 | ||
| Enamine | EN300-1902057-5g |
tert-butyl N-[2-amino-1-(3-acetamidophenyl)ethyl]carbamate |
2228686-82-4 | 5g |
$3396.0 | 2023-09-18 |
tert-butyl N-2-amino-1-(3-acetamidophenyl)ethylcarbamate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on tert-butyl N-2-amino-1-(3-acetamidophenyl)ethylcarbamate
Comprehensive Overview of tert-butyl N-2-amino-1-(3-acetamidophenyl)ethylcarbamate (CAS No. 2228686-82-4)
The compound tert-butyl N-2-amino-1-(3-acetamidophenyl)ethylcarbamate (CAS No. 2228686-82-4) is a specialized carbamate derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl group and an acetamidophenyl moiety, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery and development.
One of the key features of tert-butyl N-2-amino-1-(3-acetamidophenyl)ethylcarbamate is its role as a protecting group for amines. The tert-butyloxycarbonyl (Boc) group is widely used in peptide synthesis, and this compound extends its utility to more complex scaffolds. The presence of the 3-acetamidophenyl group also introduces additional functionality, enabling further modifications for targeted applications. This versatility has led to its adoption in cutting-edge research areas such as cancer therapeutics and neurodegenerative disease studies.
In recent years, the demand for high-purity intermediates like tert-butyl N-2-amino-1-(3-acetamidophenyl)ethylcarbamate has surged, driven by advancements in precision medicine and bioconjugation techniques. Scientists are exploring its use in the development of small-molecule inhibitors and biomarker probes, aligning with trends in personalized healthcare. The compound's stability and solubility properties further enhance its suitability for high-throughput screening and combinatorial chemistry.
Another area of interest is the compound's potential in enzyme inhibition studies. The carbamate functional group is known to interact with active sites of various enzymes, making it a candidate for designing selective inhibitors. Researchers are investigating its efficacy in modulating kinase activity and protease function, which are critical pathways in many diseases. This aligns with the growing focus on targeted drug delivery and mechanism-based therapeutics.
From a synthetic chemistry perspective, tert-butyl N-2-amino-1-(3-acetamidophenyl)ethylcarbamate offers several advantages. Its modular design allows for straightforward incorporation into larger molecular frameworks, facilitating the creation of diverse chemical libraries. This is particularly relevant in the context of fragment-based drug discovery, where rapid assembly of structurally varied compounds is essential. The compound's compatibility with green chemistry principles, such as reduced waste generation and safer solvents, further boosts its appeal.
Quality control and analytical characterization of tert-butyl N-2-amino-1-(3-acetamidophenyl)ethylcarbamate are critical for ensuring its performance in research applications. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are integral to meeting the stringent requirements of Good Manufacturing Practices (GMP) and regulatory compliance, which are top priorities for pharmaceutical developers.
Looking ahead, the compound's potential in biopharmaceuticals and diagnostic agents is an exciting frontier. Its ability to serve as a molecular scaffold for fluorescent tags and imaging probes positions it as a valuable tool in non-invasive diagnostics. This aligns with the increasing demand for theranostic approaches, which combine therapy and diagnostics into a single platform. As research continues, tert-butyl N-2-amino-1-(3-acetamidophenyl)ethylcarbamate is poised to play a pivotal role in these innovations.
In conclusion, tert-butyl N-2-amino-1-(3-acetamidophenyl)ethylcarbamate (CAS No. 2228686-82-4) is a multifaceted compound with broad applications in modern science. Its structural features, synthetic versatility, and compatibility with emerging technologies make it a standout choice for researchers. As the fields of drug discovery and biochemical engineering evolve, this compound is likely to remain at the forefront of scientific advancement.
2228686-82-4 (tert-butyl N-2-amino-1-(3-acetamidophenyl)ethylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)